N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide

• IUPAC Name: N-benzyl-2-(3-cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl-N-methylacetamide
• InChI: InChI=1S/C19H21N3OS/c1-13-14(2)17(10-20)19(21-15(13)3)24-12-18(23)22(4)11-16-8-6-5-7-9-16/h5-9H,11-12H2,1-4H3
• InChI Key: KXPADTXCNXARQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=C1C)SCC(=O)N(C)CC2=CC=CC=C2)C#N)C
• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol

Description

N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide, also known as BTTMA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BTTMA is a thioamide derivative of pyridine and has a molecular weight of 353.43 g/mol.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide as a fluorescent probe for thiols involves the reaction of the thiol group with the thioamide moiety of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide, resulting in a change in the fluorescence emission. The anticancer activity of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide is thought to be due to its ability to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide has been shown to have low toxicity and good water solubility. It has been found to be stable in biological fluids and has been used in cell imaging studies. N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide has also been shown to have antioxidant activity and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide is its high sensitivity as a fluorescent probe for thiols. It is also easy to synthesize and purify. However, one limitation is that it may not be suitable for in vivo studies due to its potential toxicity.

Future Directions

There are many potential future directions for the study of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide. One area of research could be the development of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide-based probes for the detection of other biomolecules. Another direction could be the synthesis of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide derivatives with improved anticancer activity or other biological properties. Additionally, the use of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide in coordination chemistry and material science could be further explored.

Synthesis Methods

The synthesis of N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide involves the reaction of 2-bromo-3-cyano-4,5,6-trimethylpyridine with benzylamine followed by thionation with Lawesson's reagent and subsequent N-methylation with methyl iodide. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide has been studied for its potential use as a fluorescent probe for the detection of thiols. It has also been investigated for its anticancer activity. In addition, N-benzyl-2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methylacetamide has been used as a ligand in coordination chemistry and as a building block for the synthesis of other thioamide derivatives.